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Compound of Interest

Compound Name: Ala-Ala-Ala-Tyr-Gly-Gly-Phe-Met

Cat. No.: B12397441 Get Quote

An In-depth Technical Guide on the Stability and Half-Life of [Met]-Enkephalin and its Analogs

Introduction

The peptide sequence specified, Ala-Ala-Ala-Tyr-Gly-Gly-Phe-Met, represents an N-

terminally extended analog of the endogenous opioid peptide, [Met]-enkephalin (Tyr-Gly-Gly-

Phe-Met). [Met]-enkephalin is a pentapeptide that plays a significant role in pain modulation

and neurotransmission. However, its therapeutic potential is severely limited by its rapid

degradation in biological systems. This guide provides a comprehensive overview of the

stability and half-life of [Met]-enkephalin, the experimental methodologies used to assess its

stability, and the enzymatic pathways responsible for its breakdown. Understanding these

factors is critical for researchers and drug development professionals working on designing

more stable and effective enkephalin-based therapeutics. The addition of the Ala-Ala-Ala

sequence is a common strategy aimed at protecting the N-terminus from enzymatic

degradation, potentially enhancing the peptide's stability and half-life.

Quantitative Data on [Met]-Enkephalin Stability
The stability of [Met]-enkephalin is highly dependent on the biological matrix and the presence

of specific enzymes. The following table summarizes its half-life under various experimental

conditions.
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Biological Matrix Half-Life (t½)
Key Degrading
Enzymes

Reference

Human Plasma < 5 minutes
Aminopeptidases,

Enkephalinase

Rat Brain

Homogenate
~20 minutes

Aminopeptidase N,

Neprilysin (NEP)

Cerebrospinal Fluid

(CSF)

Significantly longer

than in plasma

Lower enzymatic

activity

Whole Blood 2.5 minutes Aminopeptidases

Note: The N-terminal extension with three alanine residues (Ala-Ala-Ala) is designed to

sterically hinder the approach of aminopeptidases, which are a primary route of degradation for

enkephalins. This modification is expected to significantly increase the half-life of the peptide

compared to the native [Met]-enkephalin, although specific quantitative data for this exact

analog is not readily available in public literature.

Enzymatic Degradation Pathways
[Met]-enkephalin is primarily degraded by two main classes of enzymes: aminopeptidases that

cleave the N-terminal Tyr-Gly bond, and enkephalinases (such as neprilysin) that cleave the

Gly-Phe bond.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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